Cas no 121219-21-4 (1,2-Difluoro-3-(octyloxy)benzene)

1,2-Difluoro-3-(octyloxy)benzene is a fluorinated aromatic ether compound characterized by its unique structural properties, combining a benzene ring with fluorine substituents and an octyloxy side chain. This configuration imparts enhanced lipophilicity and chemical stability, making it suitable for applications in organic synthesis, liquid crystal formulations, and advanced material science. The presence of fluorine atoms contributes to its electron-withdrawing effects, which can influence reactivity in coupling reactions or as an intermediate in pharmaceutical and agrochemical development. The octyloxy chain further improves solubility in nonpolar media, facilitating its use in hydrophobic systems. Its well-defined structure ensures consistent performance in specialized chemical processes.
1,2-Difluoro-3-(octyloxy)benzene structure
121219-21-4 structure
Product Name:1,2-Difluoro-3-(octyloxy)benzene
CAS No:121219-21-4
MF:C14H20F2O
MW:242.304811477661
CID:91519
PubChem ID:10562497
Update Time:2025-06-07

1,2-Difluoro-3-(octyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-3-(octyloxy)benzene
    • 1-OCTYLXY-2,3-DIFLUOROBENZENE
    • 1,2-difluoro-3-octyloxybenzene
    • 2,3-Difluoro-1-n-octoxybenzene
    • 2,3-difluoro-1-n-octyloxybenzene
    • 3-octyloxy-1,2-difluorobenzene
    • AK119676
    • I01-8950
    • KB-216321
    • SureCN4826935
    • 1-Octyloxy-2,3-difluorobenzene
    • 121219-21-4
    • SCHEMBL4826935
    • AKOS015891217
    • DTXSID50441803
    • 1,2-difluoro-3-octoxybenzene
    • A2551
    • ZHWFPPRUOLEOBE-UHFFFAOYSA-N
    • MDL： MFCD12913618
    • Inchi： 1S/C14H20F2O/c1-2-3-4-5-6-7-11-17-13-10-8-9-12(15)14(13)16/h8-10H,2-7,11H2,1H3
    • InChI Key： ZHWFPPRUOLEOBE-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=CC=1OCCCCCCCC)F

Computed Properties

  • Exact Mass: 242.1483
  • Monoisotopic Mass: 242.14822158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.021
  • Boiling Point: 286.338°C at 760 mmHg
  • Flash Point: 134.469°C
  • Refractive Index: 1.463
  • PSA: 9.23
  • LogP: 4.70410

1,2-Difluoro-3-(octyloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D078960-250mg
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4
250mg
 $ 215.00 2022-06-06
TRC
D078960-500mg
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4
500mg
 $ 355.00 2022-06-06
Alichem
A019087524-5g
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4 95%
5g
 $400.00 2023-09-04
Ambeed
A503303-1g
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4 95+%
1g
 $74.0 2024-04-25
Ambeed
A503303-5g
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4 95+%
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 $254.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1760744-1g
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4 98%
1g
 ￥777.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1760744-5g
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4 98%
5g
 ￥2489.00 2024-08-09
Crysdot LLC
CD12173389-5g
1,2-Difluoro-3-(octyloxy)benzene
 121219-21-4 95+%
5g
 $314 2024-07-23

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